(E)-3-((2-fluoro-5-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(2-fluoro-5-nitroanilino)-2-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C21H11FN4O4S/c22-16-6-5-14(26(28)29)8-17(16)24-10-13(9-23)20-25-18(11-31-20)15-7-12-3-1-2-4-19(12)30-21(15)27/h1-8,10-11,24H/b13-10+
• InChI Key: BLSUKNYETMTYHZ-JLHYYAGUSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)C(=CNC4=C(C=CC(=C4)[N+](=O)[O-])F)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CSC(=N3)/C(=C/NC4=C(C=CC(=C4)[N+](=O)[O-])F)/C#N
• Molecular Formula: C21H11FN4O4S
• Molecular Weight: 434.4 g/mol

Description

(E)-3-((2-fluoro-5-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C21H11FN4O4S and its molecular weight is 434.4. The purity is usually 95%.
BenchChem offers high-quality (E)-3-((2-fluoro-5-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-((2-fluoro-5-nitrophenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and structural study of novel compounds similar to the specified compound, examining their potential as chemosensors for different cations. One study detailed the synthesis, crystal structure, and spectroscopic characterization of novel derivatives, highlighting their potential in detecting Zn2+ and Ag+ cations through fluorescence spectroscopy enhancements, indicating their utility as chemosensors M. Hranjec et al., 2012.

Biological Activities and Applications

• Antimicrobial Activity : Some studies have focused on the antimicrobial properties of coumarin derivatives, finding moderate to high activity against bacteria like Staphylococcus aureus and Escherichia coli, suggesting potential applications in developing new antimicrobial agents S. Govori et al., 2013.

• Antioxidant and Anticholinesterase Activities : Coumarylthiazole derivatives have been investigated for their inhibitory effects on acetylcholinesterase and butyrylcholinesterase, showing promising results that underline their potential in treating diseases characterized by cholinergic dysfunction. Some compounds exhibited potent antioxidant activities, comparable or superior to standard compounds like quercetin B. Z. Kurt et al., 2015.

Photophysical Properties

• Emissive and Nonlinear Optical (NLO) Properties : The photophysical and NLO properties of coumarin-thiazole hybrid dyes have been studied, showing significant aggregation-induced emission enhancements and potential for applications in optical materials and sensors Milind R. Shreykar et al., 2017.

Green Chemistry Approaches

• Environmentally Benign Synthesis : Research into green chemistry approaches has led to efficient synthesis methods for related compounds, emphasizing environmentally friendly conditions, mild reaction parameters, and broad substrate scope. These methods represent advances in sustainable chemistry practices K. Kavitha et al., 2018.